Cas no 176199-49-8 (Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)-)

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)- structure
176199-49-8 structure
Product Name:Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)-
CAS No:176199-49-8
MF:C8H11NO4
MW:185.177242517471
CID:112268
PubChem ID:10702665
Update Time:2025-04-18

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)-
    • (1R,2R,5S,6R)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
    • Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1R,2R,5S,6R)- (9CI)
    • 176027-90-0
    • 176199-49-8
    • CTK0H1086
    • DTXSID90443684
    • rel-(1R,2R,5S,6R)-2-Aminobicyclo[3.1.0]hexane-2,6-dicarboxylicacid
    • rel-(1R,2R,5S,6R)-2-Aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
    • Inchi: 1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5-,8-/m1/s1
    • InChI Key: VTAARTQTOOYTES-AFCXAGJDSA-N
    • SMILES: OC([C@@H]1[C@H]2CC[C@](C(=O)O)([C@H]21)N)=O

Computed Properties

  • Exact Mass: 185.06883
  • Monoisotopic Mass: 185.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -3.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.62
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